Cas no 1808620-24-7 (2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine)

• Product Name: 2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine
• CAS No: 1808620-24-7
• MF: C₁₆H₁₉FN₄O
• MW: 302.346666574478
• CID: 5905280
• PubChem ID: 119042148
• Update Time: 2025-07-14

2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-26616153
• 1808620-24-7
• 2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine
• (6-fluoropyridin-3-yl)-(1-methyl-2-propan-2-yl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)methanone
• AKOS033250230
• Z1314918169

• Inchi： 1S/C16H19FN4O/c1-10(2)15-19-12-9-21(7-6-13(12)20(15)3)16(22)11-4-5-14(17)18-8-11/h4-5,8,10H,6-7,9H2,1-3H3
• InChI Key： STDIZXXZBJIWAZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(N1CC2=C(CC1)N(C)C(C(C)C)=N2)=O

Computed Properties

• Exact Mass: 302.15428940g/mol
• Monoisotopic Mass: 302.15428940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51Ų

Additional information on 2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine

Introduction to 2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine (CAS No. 1808620-24-7)

2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine, identified by its CAS number 1808620-24-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a heterocyclic scaffold known for its broad spectrum of biological activities. The presence of a fluoro substituent at the 2-position and a methyl group at the 1-position of the imidazopyridine ring enhances its pharmacological potential by modulating electronic and steric properties. Furthermore, the carbonyl functionality at the 5-position of the imidazopyridine moiety introduces additional reactivity, making it a versatile intermediate for further chemical modifications.

The synthesis and characterization of this compound have been extensively studied due to its potential applications in drug discovery. The imidazo[4,5-c]pyridine core is a privileged structure in medicinal chemistry, frequently found in bioactive molecules targeting various therapeutic pathways. The introduction of a propan-2-yl group at the 2-position of the imidazopyridine ring not only influences the conformational flexibility of the molecule but also contributes to its binding affinity with biological targets. This compound's unique structural features make it an attractive candidate for developing novel pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with high precision. Studies suggest that the fluoro substituent enhances the metabolic stability of the molecule while maintaining its bioactivity. Additionally, the carbonyl group serves as a key pharmacophore for hydrogen bonding interactions with protein receptors, which is crucial for achieving high affinity and selectivity. These findings have opened new avenues for designing targeted therapies using this compound as a lead structure.

In vitro studies have demonstrated that 2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine exhibits promising activity against several disease-related targets. For instance, research indicates that it may interfere with kinases and other enzymes involved in cancer progression by inhibiting their catalytic activity. The fluoro substituent has been shown to enhance binding affinity through dipole-dipole interactions with aromatic residues in protein active sites. Moreover, the methyl and propan-2-yl groups contribute to hydrophobic interactions, further stabilizing the compound's binding mode.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield and purity while minimizing side reactions. In the case of 1808620-24-7, researchers have explored various synthetic strategies to introduce functional groups in a controlled manner. Advances in transition metal-catalyzed cross-coupling reactions have enabled efficient construction of the imidazopyridine core without compromising regioselectivity. These synthetic methodologies are critical for scaling up production and ensuring reproducibility in pharmaceutical manufacturing.

Another area of interest is the exploration of derivatives derived from 2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine (CAS No. 1808620-24-7). By modifying substituents such as halogens or alkyl groups at different positions on the imidazopyridine ring, chemists can fine-tune pharmacokinetic properties such as solubility and metabolic stability. Such modifications are essential for improving drug-like characteristics and ensuring therapeutic efficacy.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate the structural dynamics of this compound when bound to biological targets. These studies provide insights into how conformational changes affect binding affinity and specificity. Additionally, virtual screening techniques have been used to identify potential off-target effects that could impact therapeutic safety.

Evaluation of pharmacokinetic profiles is another critical aspect of drug development. Studies on 1808620-24-7 have revealed favorable absorption distribution metabolism excretion (ADME) properties under certain conditions. The presence of polar functional groups such as hydroxyl or amide moieties can influence solubility and permeability across biological membranes. However, careful optimization is required to balance these properties without compromising efficacy.

The future prospects for this compound are promising as researchers continue to uncover new therapeutic applications through interdisciplinary collaboration between chemists and biologists. Emerging technologies such as CRISPR-Cas9 gene editing and mRNA-based therapies may further expand its utility by enabling targeted delivery systems tailored to specific disease states.

In conclusion,2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,